Cas no 82586-78-5 (Desmethyl Nizatidine)

Desmethyl Nizatidine structure

Product Name:Desmethyl Nizatidine

CAS No:82586-78-5

MF:C₁₁H₁₉N₅O₂S₂

MW:317.430858850479

CID:826837

Update Time:2024-10-27

Desmethyl Nizatidine Chemical and Physical Properties

Names and Identifiers

- Desmethyl Nizatidine
- N-[2-[[[2-[(Dimethylamino)methyl]-4-thiazolyl]methyl]thio]ethyl]-2-nitro-1,1-ethenediamine
- N-desmethylnizatidine
- N-Methyl-N'-[2-[[[2-[(MethylaMino)Methyl]-4-thiazolyl]Methyl]thio]ethyl]-2-nitro-1,1-ethenediaMine
- N-Methyl-N′-[2-[[[2-[(methylamino)methyl]-4-thiazolyl]methyl]thio]ethyl]-2-nitro-1,1-ethenediamine (ACI)
- Inchi： 1S/C11H19N5O2S2/c1-12-5-11-15-9(8-20-11)7-19-4-3-14-10(13-2)6-16(17)18/h6,8,12-14H,3-5,7H2,1-2H3
- InChI Key： QDLSRAPBCBFIQC-UHFFFAOYSA-N
- SMILES： [O-][N+](C=C(NCCSCC1=CSC(CNC)=N1)NC)=O

Computed Properties

Exact Mass: 317.09800

Experimental Properties

PSA: 153.54000
LogP: 2.67620

Desmethyl Nizatidine Pricemore >>

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Desmethyl Nizatidine Production Method

Production Method 1

94849-39-5

82586-78-5

Reaction Conditions

1.1 Reagents: Phosphorus sulfide (P2S5) Solvents: 1,2-Dimethoxyethane ; rt
2.1 Reagents: Sodium carbonate Solvents: Toluene ; 14 h, 70 - 80 °C
3.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 h, rt
4.1 Solvents: Water ; 48 h, rt
5.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 2

1388137-36-7

82586-78-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 3

61832-41-5

1388137-34-5

82586-78-5

Reaction Conditions

1.1 Solvents: Water ; 48 h, rt
2.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 4

1388137-32-3

156-57-0

82586-78-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 h, rt
2.1 Solvents: Water ; 48 h, rt
3.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 5

534-07-6

218944-58-2

82586-78-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Toluene ; 14 h, 70 - 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 h, rt
3.1 Solvents: Water ; 48 h, rt
4.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 6

13734-36-6

82586-78-5

Reaction Conditions

1.1 Reagents: Ethyl chloroformate
1.2 Reagents: Ammonium hydroxide Solvents: Water
2.1 Reagents: Phosphorus sulfide (P2S5) Solvents: 1,2-Dimethoxyethane ; rt
3.1 Reagents: Sodium carbonate Solvents: Toluene ; 14 h, 70 - 80 °C
4.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 h, rt
5.1 Solvents: Water ; 48 h, rt
6.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 7

4530-20-5

82586-78-5

Reaction Conditions

1.1 Reagents: Sodium hydride
2.1 Reagents: Ethyl chloroformate
2.2 Reagents: Ammonium hydroxide Solvents: Water
3.1 Reagents: Phosphorus sulfide (P2S5) Solvents: 1,2-Dimethoxyethane ; rt
4.1 Reagents: Sodium carbonate Solvents: Toluene ; 14 h, 70 - 80 °C
5.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 h, rt
6.1 Solvents: Water ; 48 h, rt
7.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127

Production Method 8

56-40-6

82586-78-5

Reaction Conditions

1.1 -
2.1 Reagents: Sodium hydride
3.1 Reagents: Ethyl chloroformate
3.2 Reagents: Ammonium hydroxide Solvents: Water
4.1 Reagents: Phosphorus sulfide (P2S5) Solvents: 1,2-Dimethoxyethane ; rt
5.1 Reagents: Sodium carbonate Solvents: Toluene ; 14 h, 70 - 80 °C
6.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 h, rt
7.1 Solvents: Water ; 48 h, rt
8.1 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) Solvents: Isopropanol ; overnight, rt

Reference

An efficient total synthesis of N-2-mono-N-desmethyl Nizatidine

Reddy, Gaddam Naveen Chandra; et al, Chemistry & Biology Interface, 2011, 1(1), 123-127